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Compound of Interest

Compound Name: BOC-FlFlF

Cat. No.: B3029643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of BOC-FlFlF
(Boc-Phe-dLeu-Phe-dLeu-Phe), a selective antagonist of Formyl Peptide Receptor 1 (FPR1).

Adherence to this protocol will help ensure the accurate and reproducible use of this compound

in experimental settings.

Quantitative Data Summary
A summary of the key quantitative data for BOC-FlFlF is presented in the table below for easy

reference.
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Parameter Value Source(s)

Full Chemical Name

N-[(1,1-

dimethylethoxy)carbonyl]-L-

phenylalanyl-L-leucyl-L-

phenylalanyl-L-leucyl-L-

phenylalanine

[1]

Synonyms
BOC2, Boc-Phe-dLeu-Phe-

dLeu-Phe
[2]

Molecular Formula C44H59N5O8 [1][3]

Molecular Weight 785.99 g/mol [3][4]

Purity ≥95% [1][3]

Appearance White to off-white solid [3]

Primary Solvent Dimethyl sulfoxide (DMSO) [3][5]

Solubility in Primary Solvent
≥ 2.5 mg/mL (≥ 3.18 mM) in

DMSO
[2][6]

Recommended Stock

Concentration
10 mM in DMSO [5]

Storage of Lyophilized Powder
-20°C for long-term storage

(months to years)
[1][3][4]

Storage of Stock Solution
-20°C for 1 month; -80°C for

up to 6 months
[5][6]

Experimental Protocols
Materials and Equipment

BOC-FlFlF lyophilized powder

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.5% purity

Sterile, conical-bottom polypropylene or glass vials
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Calibrated analytical balance

Sterile, disposable pipette tips

Vortex mixer

Water bath sonicator

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Protocol for Preparing a 10 mM BOC-FlFlF Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of BOC-FlFlF in DMSO.

Step 1: Equilibration of Reagents Before opening, allow the vial of lyophilized BOC-FlFlF and

the anhydrous DMSO to equilibrate to room temperature to prevent condensation of moisture.

[7]

Step 2: Weighing the Compound In a sterile environment, carefully weigh the desired amount

of BOC-FlFlF powder using a calibrated analytical balance. For example, to prepare 1 mL of a

10 mM stock solution, you would need 7.86 mg of BOC-FlFlF (Molecular Weight: 785.99 g/mol

).

Step 3: Dissolution

Transfer the weighed BOC-FlFlF powder to a sterile vial.

Add the calculated volume of anhydrous DMSO to the vial. For 7.86 mg of BOC-FlFlF, add 1

mL of DMSO to achieve a 10 mM concentration.

Tightly cap the vial and vortex gently for 1-2 minutes to facilitate dissolution.

Step 4: Sonication (if necessary) If the solution is not clear after vortexing, sonicate the vial in a

water bath for 5-10 minutes.[2][8] This will aid in the complete dissolution of the peptide.

Visually inspect the solution to ensure no particulates are present. The final solution should be

clear.[2][6]
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Step 5: Aliquoting and Storage

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile polypropylene tubes.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to 1 month), store the aliquots at -20°C. For long-term storage (up

to 6 months), store at -80°C.[5][6]

Preparation of Working Solutions
To prepare a working solution for your experiment, thaw a single aliquot of the 10 mM BOC-
FlFlF stock solution. Dilute the stock solution to the desired final concentration using the

appropriate aqueous buffer or cell culture medium. It is recommended to add the stock solution

to the aqueous buffer dropwise while gently mixing to prevent precipitation.[9]

Visualizations
BOC-FlFlF Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3029643?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/39673/boc-flflf
https://www.medchemexpress.com/boc-phe-leu-phe-leu-phe.html
https://lktlabs.com/product/boc-flflf/
https://www.medkoo.com/products/59966
https://file.medchemexpress.com/batch_PDF/HY-P2355/BOC-FlFlF-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/n-boc-phe-leu-phe-leu-phe.html
https://verifiedpeptides.com/knowledge-hub/how-to-reconstitute-lyophilized-peptides-best-practices/
https://www.sb-peptide.com/support/solubility/
https://www.sigmaaldrich.com/KR/ko/technical-documents/protocol/protein-biology/protein-and-nucleic-acid-interactions/peptide-solubility
https://www.benchchem.com/product/b3029643#preparing-boc-flflf-stock-solution
https://www.benchchem.com/product/b3029643#preparing-boc-flflf-stock-solution
https://www.benchchem.com/product/b3029643#preparing-boc-flflf-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3029643?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3029643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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